Cas no 1467-37-4 (Butanedioic acid,2-methyl-3-(phenylmethylene)-)

1467-37-4 structure
Product name:Butanedioic acid,2-methyl-3-(phenylmethylene)-
Butanedioic acid,2-methyl-3-(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-methyl-3-(phenylmethylene)-
- (2E)-2-benzylidene-3-methylbutanedioic acid
- NSC-10143
- DTXSID60417796
- NSC10143
- 1467-37-4
-
- Inchi: InChI=1S/C12H12O4/c1-8(11(13)14)10(12(15)16)7-9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14)(H,15,16)/b10-7-
- InChI Key: JWJQNWSYPNFNCX-YFHOEESVSA-N
- SMILES: CC(/C(=C/C1C=CC=CC=1)/C(O)=O)C(O)=O
Computed Properties
- Exact Mass: 220.074
- Monoisotopic Mass: 220.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Density: 1.3
- Boiling Point: 418.6°Cat760mmHg
- Flash Point: 221.1°C
- Refractive Index: 1.613
- PSA: 74.60000
- LogP: 1.87530
Butanedioic acid,2-methyl-3-(phenylmethylene)- Related Literature
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
-
Fred Wudl Energy Environ. Sci., 2013,6, 392-406
-
Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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